Cas no 894037-01-5 (2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(thiophen-2-yl)ethan-1-one)

• Product Name: 2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(thiophen-2-yl)ethan-1-one
• CAS No: 894037-01-5
• MF: C₁₇H₁₂N₄OS₂
• MW: 352.433380126953
• CID: 5920524
• PubChem ID: 7531226
• Update Time: 2025-10-28

2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]-1-thiophen-2-ylethanone
• 2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(thiophen-2-yl)ethanone
• F2506-0086
• 2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(thiophen-2-yl)ethan-1-one
• AKOS024653892
• 894037-01-5
• 2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(thiophen-2-yl)ethan-1-one

• Inchi： 1S/C17H12N4OS2/c22-14(15-7-4-10-23-15)11-24-17-19-18-16-9-8-13(20-21(16)17)12-5-2-1-3-6-12/h1-10H,11H2
• InChI Key： BJFBKLJKTLGOFF-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC=CC=1)CSC1N2C(=NN=1)C=CC(C1=CC=CC=C1)=N2

Computed Properties

• Exact Mass: 352.04525337g/mol
• Monoisotopic Mass: 352.04525337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(thiophen-2-yl)ethan-1-one

Comprehensive Analysis of 2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(thiophen-2-yl)ethan-1-one (CAS No. 894037-01-5)

In the realm of organic chemistry and pharmaceutical research, 2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(thiophen-2-yl)ethan-1-one (CAS No. 894037-01-5) has emerged as a compound of significant interest. This molecule, characterized by its unique triazolopyridazine and thiophene moieties, exhibits potential applications in drug discovery and material science. Researchers are increasingly focusing on its synthetic pathways, biological activity, and structural properties, making it a hot topic in modern chemical studies.

The compound's molecular structure combines a phenyl-substituted triazolopyridazine core with a thiophene-2-yl ethanone side chain, offering a versatile scaffold for further derivatization. Such hybrids are often explored for their pharmacological potential, particularly in targeting enzymes or receptors involved in inflammation and metabolic disorders. Recent studies highlight its relevance in medicinal chemistry, where similar structures are investigated for kinase inhibition and antioxidant properties.

From a synthetic chemistry perspective, the preparation of CAS No. 894037-01-5 involves multi-step reactions, including cyclization and sulfanyl linkage formation. Optimizing these processes is critical for yield improvement and scalability, a common challenge in heterocyclic compound synthesis. Researchers are also exploring green chemistry approaches to reduce environmental impact, aligning with global trends toward sustainable science.

The compound's physicochemical properties, such as solubility and stability, are under investigation to assess its suitability for formulation development. These factors are crucial for drug delivery systems, a field gaining traction due to advancements in nanotechnology and targeted therapy. Additionally, computational studies using molecular docking and QSAR models are being employed to predict its interactions with biological targets, saving time and resources in early-stage research.

In material science, the thiophene component of 2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(thiophen-2-yl)ethan-1-one suggests potential applications in organic electronics, such as semiconductors or photovoltaic materials. The growing demand for flexible electronics and energy storage solutions has spurred interest in such conjugated systems, making this compound a candidate for interdisciplinary exploration.

As the scientific community continues to unravel the capabilities of CAS No. 894037-01-5, its role in addressing contemporary challenges—from drug resistance to renewable energy—remains a compelling area of study. Future research may focus on its structure-activity relationships and toxicological profiles, ensuring safe and effective utilization across industries.